Cas no 30796-85-1 (2-(5-Methyl-2-furyl)ethanamine)

• Product Name: 2-(5-Methyl-2-furyl)ethanamine
• CAS No: 30796-85-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD08059767
• CID: 853702
• PubChem ID: 14933778
• Update Time: 2025-05-26

2-(5-Methyl-2-furyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methylfuran-2-yl)ethanamine
• 2-(5-methyl-2-furyl)ethanamine
• 2-Furanethanamine, 5-methyl-
• 2-Furanethanamine,5-methyl
• 5-methyl-2-furanethanamine
• 30796-85-1
• G32770
• SCHEMBL1868584
• KOFWQYALAZVVGL-UHFFFAOYSA-N
• 2-methyl-5-aminoethylfuran
• EN300-39367
• 2-(5-Methyl-furan-2-yl)-ethylamine
• DB-398697
• beta-(5-methyl-2-furanyl)ethanamine
• BS-35933
• 2-(5-Methylfuran-2-yl)ethylamine
• AKOS000154866
• 5-Methyl-2-furanethanamine; 2-(5-Methylfuran-2-yl)ethan-1-amine; 2-(5-Methylfuran-2-yl)ethanamine; 2-(5-Methylfuran-2-yl)ethylamine; beta-(5-Methyl-2-furanyl)ethanamine;
• MFCD08059767
• DTXSID20565686
• CS-0163785
• J-018142
• 2-(5-Methylfuran-2-yl)ethan-1-amine
• 2-(5-methyl-2-furyl)ethanamine, AldrichCPR
• 2-(5-Methyl-2-furyl)ethanamine

• MDL： MFCD08059767
• Inchi： 1S/C7H11NO/c1-6-2-3-7(9-6)4-5-8/h2-3H,4-5,8H2,1H3
• InChI Key： KOFWQYALAZVVGL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCN

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 181.404°C at 760 mmHg
• Flash Point: 63.511°C
• Refractive Index: 1.495
• PSA: 39.16000
• LogP: 1.78950
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

2-(5-Methyl-2-furyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(5-Methyl-2-furyl)ethanamine

Comprehensive Overview of 2-(5-Methyl-2-furyl)ethanamine (CAS No. 30796-85-1): Properties, Applications, and Research Insights

2-(5-Methyl-2-furyl)ethanamine (CAS No. 30796-85-1) is a specialized organic compound belonging to the furan derivative family. Its molecular structure features a 5-methyl-2-furyl group attached to an ethanamine moiety, making it a valuable intermediate in synthetic chemistry. The compound's unique heterocyclic framework and amine functionality have garnered attention in pharmaceutical, agrochemical, and material science research. This article delves into its physicochemical properties, synthesis methods, and emerging applications while addressing trending queries like "furyl amine derivatives in drug discovery" and "sustainable synthesis of heterocyclic compounds."

The growing interest in bioactive furan derivatives has positioned 2-(5-Methyl-2-furyl)ethanamine as a subject of multidisciplinary studies. Researchers highlight its potential as a building block for flavor and fragrance formulations, owing to its structural similarity to naturally occurring furanoids. Recent publications explore its role in designing green catalysts and biodegradable polymers, aligning with the global push toward eco-friendly chemical processes. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability under various conditions.

From an industrial perspective, the demand for high-purity 30796-85-1 has risen due to its utility in specialty chemicals production. Quality control protocols emphasize strict adherence to ISO-certified synthesis routes, ensuring reproducibility for applications like electronic material coatings and non-linear optical devices. Notably, its low toxicity profile (as per OECD 423 guidelines) makes it preferable over traditional aromatic amines in certain formulations. Discussions on platforms like ResearchGate frequently address "scalable production methods for furyl amines"—a testament to its commercial relevance.

Innovative studies have explored the compound's structure-activity relationships in modulating biological pathways. For instance, its hydrogen-bonding capacity enables interactions with enzyme active sites, sparking investigations into targeted drug delivery systems. Patent databases reveal its inclusion in photoresist compositions for microelectronics, capitalizing on its UV stability. Environmental scientists also examine its degradation kinetics to assess ecological impact, responding to search trends like "furan amine biodegradation pathways."

Future directions for CAS 30796-85-1 research include optimizing microwave-assisted synthesis to reduce energy consumption and exploring catalytic asymmetric reactions to access enantiopure forms. The compound's compatibility with flow chemistry setups further enhances its appeal for industrial-scale applications. As sustainability becomes a priority, lifecycle assessments of 2-(5-Methyl-2-furyl)ethanamine production are anticipated to dominate academic discourse, addressing queries like "carbon footprint of heterocyclic amine synthesis." Collaborative efforts between academia and manufacturers will likely unlock novel utilities for this versatile molecule.